Cas no 91837-45-5 (1-(tert-butyl) 2-(1,3-dioxoisoindolin-2-yl) (S)-pyrrolidine-1,2-dicarboxylate)
91837-45-5 structure
Product Name:1-(tert-butyl) 2-(1,3-dioxoisoindolin-2-yl) (S)-pyrrolidine-1,2-dicarboxylate
CAS No:91837-45-5
MF:C18H20N2O6
MW:360.361205101013
CID:4760673
Update Time:2025-09-21
1-(tert-butyl) 2-(1,3-dioxoisoindolin-2-yl) (S)-pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- A934535
- 1-(tert-butyl) 2-(1,3-dioxoisoindolin-2-yl) (S)-pyrrolidine-1,2-dicarboxylate
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- Inchi: 1S/C18H20N2O6/c1-18(2,3)25-17(24)19-10-6-9-13(19)16(23)26-20-14(21)11-7-4-5-8-12(11)15(20)22/h4-5,7-8,13H,6,9-10H2,1-3H3/t13-/m0/s1
- InChI Key: MHUZLKBWHOQGIW-ZDUSSCGKSA-N
- SMILES: O(C(C)(C)C)C(N1CCC[C@H]1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 602
- XLogP3: 2.4
- Topological Polar Surface Area: 93.2
1-(tert-butyl) 2-(1,3-dioxoisoindolin-2-yl) (S)-pyrrolidine-1,2-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6518827-0.05g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-pyrrolidine-1,2-dicarboxylate |
91837-45-5 | 0.05g |
$612.0 | 2023-05-31 | ||
| Enamine | EN300-6518827-0.1g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-pyrrolidine-1,2-dicarboxylate |
91837-45-5 | 0.1g |
$640.0 | 2023-05-31 | ||
| Enamine | EN300-6518827-0.25g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-pyrrolidine-1,2-dicarboxylate |
91837-45-5 | 0.25g |
$670.0 | 2023-05-31 | ||
| Enamine | EN300-6518827-0.5g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-pyrrolidine-1,2-dicarboxylate |
91837-45-5 | 0.5g |
$699.0 | 2023-05-31 | ||
| Enamine | EN300-6518827-1.0g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-pyrrolidine-1,2-dicarboxylate |
91837-45-5 | 1g |
$728.0 | 2023-05-31 | ||
| Enamine | EN300-6518827-2.5g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-pyrrolidine-1,2-dicarboxylate |
91837-45-5 | 2.5g |
$1428.0 | 2023-05-31 | ||
| Enamine | EN300-6518827-5.0g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-pyrrolidine-1,2-dicarboxylate |
91837-45-5 | 5g |
$2110.0 | 2023-05-31 | ||
| Enamine | EN300-6518827-10.0g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-pyrrolidine-1,2-dicarboxylate |
91837-45-5 | 10g |
$3131.0 | 2023-05-31 |
1-(tert-butyl) 2-(1,3-dioxoisoindolin-2-yl) (S)-pyrrolidine-1,2-dicarboxylate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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